BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 12-
Hydroxyalbrassitriol (CAS 2193060-23-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 12-Hydroxyalbrassitriol

Cat. No.: B12372649

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Hydroxyalbrassitriol is a drimane sesquiterpenoid natural product.[1] Sesquiterpenoids
are a class of C15 terpenoids known for their structural diversity and wide range of biological
activities. This guide provides a comprehensive overview of the available technical information
for 12-Hydroxyalbrassitriol, with a focus on its chemical properties, isolation, and reported
biological activities.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 12-Hydroxyalbrassitriol is
presented in Table 1. This information is based on data from commercially available datasheets
and the primary scientific literature.
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Property Value Source

CAS Number 2193060-23-8 Primary Literature
Molecular Formula C15H2604 Primary Literature
Molecular Weight 270.4 g/mol Calculated

Class Drimane Sesquiterpenoid Primary Literature
Appearance Powder Commercial Datasheet
Purity >98% Commercial Datasheet

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Commercial Datasheet
Acetate, DMSO, Acetone

Storage Desiccate at -20°C Commercial Datasheet

Isolation and Synthesis
Natural Source and Isolation

12-Hydroxyalbrassitriol was first isolated from the cultures of a Penicillium species
associated with tin mine tailings.[1] The isolation of natural products from fungal cultures is a
well-established process. While the specific details of the protocol used for 12-
Hydroxyalbrassitriol are contained within the primary publication, a general workflow for such
an isolation is depicted below. This process typically involves fermentation of the fungus,
extraction of the culture broth and mycelia, followed by a series of chromatographic
separations to purify the target compound.
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A generalized workflow for the isolation of natural products from fungal cultures.
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Chemical Synthesis

Currently, there is no published information available regarding the chemical synthesis of 12-
Hydroxyalbrassitriol. The synthesis of complex natural products like drimane
sesquiterpenoids often involves multi-step reaction sequences and stereochemical control,
representing a significant challenge in synthetic organic chemistry.

Structure Elucidation

The structure of 12-Hydroxyalbrassitriol was determined through extensive spectroscopic
analyses.[1] While the detailed spectroscopic data (*H NMR, 3C NMR, HMBC, HSQC, etc.) is
contained within the primary research article, the techniques employed are standard in natural
product chemistry for elucidating the connectivity and stereochemistry of new compounds.

Biological Activity
Cytotoxicity

12-Hydroxyalbrassitriol, along with other isolated drimane sesquiterpenoids, was evaluated
for its cytotoxic activity against five human cancer cell lines.[1] The specific cell lines and the
quantitative results (e.g., ICso values) are available in the cited publication.

A typical experimental workflow for assessing the cytotoxicity of a compound using an MTT or
similar colorimetric assay is outlined below. This type of assay measures the metabolic activity
of cells, which is proportional to the number of viable cells.
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A standard workflow for determining the cytotoxicity of a compound using an MTT assay.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12372649?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Signaling Pathways

The primary literature does not specify the signaling pathways through which 12-
Hydroxyalbrassitriol may exert its cytotoxic effects. However, other drimane sesquiterpenoids
have been reported to induce apoptosis and cell cycle arrest in cancer cells through various
mechanisms. Further research would be required to elucidate the specific molecular targets
and signaling pathways modulated by 12-Hydroxyalbrassitriol.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and bioactivity testing of 12-
Hydroxyalbrassitriol are proprietary to the following publication and are not publicly available
in the search results:

e Ding, J. H., Ding, Z. G., Chunyu, W. X., Zhao, J. Y., Wang, H. B., Liu, S. W., & Wang, F.
(2017). Three new drimane sesquiterpenoids from cultures of the fungus Penicillium sp.
Journal of Asian Natural Products Research, 19(8), 780-785.

Researchers interested in these specific protocols should refer to the full text of this article.

Conclusion

12-Hydroxyalbrassitriol is a drimane sesquiterpenoid with reported cytotoxic activity. While
basic chemical and physical data are available, detailed experimental procedures and
quantitative biological data are confined to the primary scientific literature. The information and
generalized workflows provided in this guide serve as a foundational resource for researchers
and drug development professionals interested in this compound and the broader class of
drimane sesquiterpenoids. Further investigation is warranted to fully characterize its biological
activity and potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Three new drimane sesquiterpenoids from cultures of the fungus Penicillium sp - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide: 12-Hydroxyalbrassitriol (CAS
2193060-23-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372649#12-hydroxyalbrassitriol-cas-number-
2193060-23-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/27892687/
https://pubmed.ncbi.nlm.nih.gov/27892687/
https://www.benchchem.com/product/b12372649#12-hydroxyalbrassitriol-cas-number-2193060-23-8
https://www.benchchem.com/product/b12372649#12-hydroxyalbrassitriol-cas-number-2193060-23-8
https://www.benchchem.com/product/b12372649#12-hydroxyalbrassitriol-cas-number-2193060-23-8
https://www.benchchem.com/product/b12372649#12-hydroxyalbrassitriol-cas-number-2193060-23-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12372649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

